Cas no 2680820-95-3 (tert-butyl N-(4-iodo-2-nitrophenyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(4-iodo-2-nitrophenyl)-N-methylcarbamate
• CAS No: 2680820-95-3
• MF: C₁₂H₁₅IN₂O₄
• MW: 378.162975549698
• CID: 5626187
• PubChem ID: 165921564
• Update Time: 2023-09-08

tert-butyl N-(4-iodo-2-nitrophenyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28301599
• tert-butyl N-(4-iodo-2-nitrophenyl)-N-methylcarbamate
• 2680820-95-3

• Inchi： 1S/C12H15IN2O4/c1-12(2,3)19-11(16)14(4)9-6-5-8(13)7-10(9)15(17)18/h5-7H,1-4H3
• InChI Key： XJRYWEYOIOBQGE-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)[N+](=O)[O-])N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 378.00765g/mol
• Monoisotopic Mass: 378.00765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.4Ų